Cas no 71630-31-4 (2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate)

• Product Name: 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate
• CAS No: 71630-31-4
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 4743570
• PubChem ID: 56623919
• Update Time: 2026-02-25

2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
• AX8277860
• tert-butyl (2R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate
• 71630-31-4
• EN300-7548813
• SCHEMBL11173165
• MFCD29077539
• G70961
• tert-butyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate

• Inchi： 1S/C12H23NO5/c1-11(2,3)17-9(15)8(7-14)13-10(16)18-12(4,5)6/h8,14H,7H2,1-6H3,(H,13,16)/t8-/m1/s1
• InChI Key： NSNZHQVMWJPBPI-MRVPVSSYSA-N
• SMILES： O(C([C@@H](CO)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.15762283g/mol
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 1.2

Additional information on 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate

Compound CAS No. 71630-31-4: 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate

The compound with CAS No. 71630-31-4, known as 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of amino acid derivatives, specifically serine derivatives, and exhibits unique chemical properties due to its complex structure. The molecule consists of a serine backbone modified with a tert-butyl group and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of tert-butyl and Boc groups in peptide synthesis and drug discovery. The tert-butyl group serves as a bulky protecting group, which is widely used to prevent unwanted side reactions during synthesis. On the other hand, the Boc group is a popular temporary protecting group for amino groups, enabling precise control over the reactivity of the molecule during multi-step synthesis processes. These features make 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate an essential building block in the construction of complex molecules.

In terms of physical properties, this compound is characterized by its high stability under mild conditions and its ability to undergo selective deprotection reactions. The stereochemistry of the molecule is preserved due to the use of the D-serine configuration, which is critical in maintaining the biological activity of the final product. Recent advancements in asymmetric synthesis have further enhanced the utility of this compound in producing enantiomerically pure compounds, which are highly sought after in pharmaceutical research.

The application of 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate extends beyond traditional organic synthesis. It has been employed as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have utilized this compound to synthesize peptide-based inhibitors that selectively target specific enzymes involved in disease progression.

Moreover, the use of this compound in agricultural chemistry has gained traction due to its potential as a bioactive agent. Studies have shown that derivatives of this compound exhibit potent activity against plant pathogens, making them promising candidates for developing eco-friendly pesticides. The integration of green chemistry principles in its synthesis has further underscored its sustainability as a chemical building block.

In conclusion, CAS No. 71630-31-4, or 2-Methyl-2-propanyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-D-serinate, stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a critical component in advancing drug discovery and sustainable agricultural practices.